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Compound Name: Z-VRPR-FMK trifluoroacetate salt

Cat. No.: B1573926

Get Quote

In the investigation of the CARMA1-BCL10-MALT1 (CBM) signalosome, selecting the correct

chemical probe is critical for data integrity. While Z-VRPR-FMK has historically served as the

"gold standard" reference inhibitor for MALT1 paracaspase activity, it suffers from significant

limitations in cellular permeability.

Z-LVPR-FMK (and its structural analogs) represents a second-generation, rationally designed

inhibitor. By optimizing the P4 position for structural fit (Leucine vs. Valine) and the P3 position

for hydrophobicity, Z-LVPR-FMK achieves ~10-fold higher cellular potency despite possessing

a similar biochemical affinity (

).

This guide dissects the mechanistic differences, provides comparative potency data, and

outlines self-validating protocols for their use.

Mechanistic Basis: Structural Fit & Permeability
MALT1 (Mucosa-associated lymphoid tissue lymphoma translocation protein 1) is a unique

arginine-specific cysteine protease (paracaspase). Unlike caspases which cleave after

Aspartate, MALT1 cleaves C-terminal to Arginine.
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The Substrate Specificity Logic
The efficacy of a peptide inhibitor depends on how well it mimics the natural substrate's "P"

positions (P4-P3-P2-P1) relative to the enzyme's "S" pockets.

Position
MALT1
Preference

Z-VRPR-FMK

(Legacy)
Z-LVPR-FMK

(Optimized)
Impact

P1 Arginine (R) Arginine (R) Arginine (R)

Essential for

binding (S1

pocket is acidic).

P2 Pro/Ser Proline (P) Proline (P)
Proline provides

structural rigidity.

P3 Promiscuous Arginine (R) Valine (V)

Critical

Differentiator.R is

highly charged,

reducing cell

permeability. V is

hydrophobic,

improving

uptake.

P4 Leucine (L) Valine (V) Leucine (L)

Structural Fit.S4

pocket is a

hydrophobic

depression that

prefers Leucine

over Valine.

Key Insight: Z-VRPR-FMK was originally identified as a plant metacaspase inhibitor.[1] Its

application to MALT1 was serendipitous. Z-LVPR-FMK is a "rational design" based on the

optimal MALT1 cleavage consensus (L-V-S/P-R), specifically targeting the hydrophobic S4

pocket and improving membrane permeability.

Potency Comparison: Biochemical vs. Cellular[2]
The distinction between binding affinity (
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) and cellular potency (

) is the most common pitfall in MALT1 inhibitor selection.

Comparative Data Table
Metric Z-VRPR-FMK

Z-LVPR-FMK

(Compound 1)
Interpretation

Biochemical ~140 nM (0.14 µM)
~90–120 nM (0.09–

0.12 µM)

Equipotent. Both bind

the active site with

high affinity in cell-free

systems.

Cellular

(Reporter)
> 8.0 µM ~0.8 – 1.2 µM

10x Potency Gap. Z-

LVPR-FMK is

significantly more

potent in live cells.

Cellular

(Growth)
~8.2 µM ~1.0 µM

Z-LVPR-FMK

effectively halts

DLBCL growth at

lower doses.

Mechanism Irreversible (Covalent) Irreversible (Covalent)

Both utilize the

fluoromethylketone

(FMK) warhead to

alkylate Cys464.

Data Source:Fontan et al., J Clin Invest. 2018; Nagel et al., Cancer Cell 2012.

The "Permeability Gap" Visualization
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Extracellular Space

Cytosol (Target Site)Z-VRPR-FMK
(High Charge +2)

MALT1 Active Site
(Cys464)

 Poor Uptake
(Requires >20µM)

Z-LVPR-FMK
(Reduced Charge +1)

 Efficient Uptake
(Active at ~1µM)

P3 Arginine in VRPR hinders membrane crossing.
P3 Valine in LVPR facilitates entry.

Click to download full resolution via product page

Figure 1: The permeability barrier. Z-VRPR-FMK requires high extracellular concentrations to

drive sufficient molecules into the cytosol, whereas the hydrophobic P3-Valine in Z-LVPR-FMK

facilitates passive transport.

Validated Experimental Protocols
To ensure data trustworthiness, use these self-validating protocols.

Protocol A: In Vitro MALT1 Activity Assay (Fluorogenic)
Use this to verify inhibitor potency against purified enzyme.

Reagents:

Buffer: 50 mM HEPES (pH 7.5), 100 mM NaCl, 1 mM EDTA, 10 mM DTT, 0.8 M Sodium

Citrate (Citrate is critical to induce MALT1 dimerization/activation in vitro).

Substrate: Ac-LVSR-AMC (10–20 µM final). Note: LVSR is the natural BCL10 sequence

and is preferred over VRPR-AMC.

Enzyme: Recombinant human MALT1 (full length or catalytic domain).[2]

Workflow:

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1573926/docs?utm_src=pdf-body-img#executive-summary-the-reference-vs-the-rational-inhibitor
https://pubmed.ncbi.nlm.nih.gov/22309193/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1573926?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incubate MALT1 (50–100 nM) with Inhibitor (Z-VRPR or Z-LVPR, serial dilution) for 30

mins at 30°C to allow covalent modification.

Add Ac-LVSR-AMC substrate.

Measure fluorescence (Ex 360nm / Em 460nm) kinetically for 60 mins.

Validation Check:

Positive Control: Uninhibited MALT1 must show linear signal increase (

).

Specificity Control: Add a Caspase-3/8 inhibitor (e.g., z-DEVD-fmk). It should NOT inhibit

MALT1 signal.

Protocol B: Cellular Target Engagement (Western Blot)
Use this to prove the inhibitor is working inside the cell.

Cell Model: ABC-DLBCL lines (e.g., OCI-Ly3, TMD8) which have constitutive MALT1 activity.

Treatment:

Treat cells with Z-LVPR-FMK (2 µM) or Z-VRPR-FMK (20–50 µM) for 6–12 hours.

Include a DMSO vehicle control.

Lysis: Lyse in RIPA buffer containing protease inhibitors (omit MALT1 inhibitors in the lysis

buffer to prevent post-lysis inhibition artifacts, although FMK is irreversible, so this is less

critical than with reversible inhibitors).

Readout (Western Blot):

Primary Target:BCL10 (Look for disappearance of the cleavage fragment or accumulation

of full-length).

Secondary Target:RelB (Look for accumulation of full-length RelB; MALT1 normally

degrades it).
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CYLD: (Look for cleavage fragments).

Validation Check:

Effective inhibition is confirmed only if Full-Length RelB levels increase compared to

DMSO control.

MALT1 Signaling Pathway Context
Understanding where these inhibitors act is crucial for interpreting downstream effects (e.g.,

NF-κB reduction).

BCR / TCR Stimulation

CBM Complex
(CARMA1 - BCL10 - MALT1)

MALT1
(Scaffold Function)

MALT1
(Protease Activity)

Dimerization

IKK Complex Activation Substrate Cleavage
(BCL10, RelB, A20, CYLD)

Cleaves

NF-κB Translocation

RelB degradation
promotes canonical NF-κB

Inhibitors:
Z-LVPR-FMK
Z-VRPR-FMK

Irreversible
Inhibition
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Figure 2: MALT1 Dual Function. Inhibitors block the Protease Activity (Red) but do not affect

the Scaffold Function (Grey). This selective inhibition modulates NF-κB fine-tuning rather than

complete ablation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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